Cas no 1293-87-4 (1,1'-Ferrocenedicarboxylic acid)

• Product Name: 1,1'-Ferrocenedicarboxylic acid
• CAS No: 1293-87-4
• MF: C₁₂H₁₀FeO₄
• MW: 274.050405025482
• MDL: MFCD00001423
• CID: 41151
• PubChem ID: 87563878
• Update Time: 2024-11-03

1,1'-Ferrocenedicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,1'-Ferrocenedicarboxylic acid
• 1,1-Dicarboxyferrocene
• 1,1-Ferrpemedocarboxylic Acid
• 1,1-Ferrocnedocarboxylic Acid
• 1,1'-DICARBOXYFERROCENE
• FERROCENE-1,1'-DICARBOXYLIC ACID
• BIS(CARBOXYCYCLOPENTADIENYL)IRON
• Ferrocene dicarboxylic acid
• Ferrocene, 1,1'-dicarboxy-
• 1,1′-Biscarboxylferrocene
• 1,1′-Dicarboxyferrocene
• 1,1'-FERROCENDICARBONSAEURE
• 1,1'- twocarboxyltwoferrocene
• 1,1'-FerrocenediCarbocylic acid
• Bis(carboxycyclopentadienyl) Iron

• MDL： MFCD00001423
• Inchi： 1S/2C6H5O2.Fe/c2*7-6(8)5-3-1-2-4-5;/h2*1-4H,(H,7,8);
• InChI Key： ISVVAJYTLASNEJ-UHFFFAOYSA-N
• SMILES： [C]1([CH][CH][CH][CH]1)C(=O)O.[C]1([CH][CH][CH][CH]1)C(=O)O.[Fe] |^1:0,1,2,3,4,8,9,10,11,12|

Computed Properties

• Exact Mass: 273.99300
• Monoisotopic Mass: 273.992851
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 92.7
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 74.6

Experimental Properties

• Color/Form: Orange or yellow powder, odourless
• Density: 1.3090
• Melting Point: ≥300 °C (lit.)
• Boiling Point: 236.7℃ at 760 mmHg
• Flash Point: No data available
• Solubility: 可溶于DMSO、乙酸乙酯（微溶、加热、超声处理）
• Water Partition Coefficient: Insoluble
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 74.60000
• LogP: 0.95010
• Solubility: Not determined
• Vapor Pressure: No data available

1,1'-Ferrocenedicarboxylic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36; S37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R22; R36/37/38
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids
• Material Chemicals High Polymer Materials
• Catalysts and Inorganic Chemicals Catalysts